Cas no 3070-65-3 (ethyl 2-Methylenebutyrate)

ethyl 2-Methylenebutyrate structure
ethyl 2-Methylenebutyrate structure
Product Name:ethyl 2-Methylenebutyrate
CAS No:3070-65-3
MF:C7H12O2
MW:128.168982505798
MDL:MFCD05664266
CID:309825
PubChem ID:291416
Update Time:2025-09-28

ethyl 2-Methylenebutyrate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-methylene-, ethyl ester
    • 2-HYDROXYMETHYL-ACRYLIC ACID ETHYL ESTER
    • ethyl 2-Methylenebutyrate
    • ethyl 2-methylidenebutanoate
    • Ethyl 2-ethylacrylate
    • ethyl 2-methylenebutanoate
    • ethyl ethacrylate
    • ethyl ethylacrylate
    • 3070-65-3
    • MFCD05664266
    • NSC 156618
    • EN300-105254
    • DTXSID10303099
    • CS-0204426
    • AKOS015915923
    • OUGJKAQEYOUGKG-UHFFFAOYSA-N
    • Butanoic acid, 2-methylene-, ethyl ester
    • Ethyl 2-ethylpropenoate
    • NSC-156618
    • NSC156618
    • SCHEMBL35720
    • A905405
    • J-018076
    • ETHYL 2-ETHYLACRYLATE96
    • Ethyl 2-ethylacrylate, 96%
    • Ethyl2-ethylacrylate
    • Ethyl 2-ethyl-2-propenoate
    • BS-22279
    • ETHYL 2-ETHYLACRYLATE 96
    • DB-108761
    • MDL: MFCD05664266
    • Inchi: 1S/C7H12O2/c1-4-6(3)7(8)9-5-2/h3-5H2,1-2H3
    • InChI Key: OUGJKAQEYOUGKG-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)CC)=O)CC

Computed Properties

  • Exact Mass: 128.08400
  • Monoisotopic Mass: 128.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.902 g/mL at 25 °C(lit.)
  • Boiling Point: 139-145 °C(lit.)
  • Flash Point: Fahrenheit: 87.8 ° f
    Celsius: 31 ° c
  • Refractive Index: n20/D 1.421(lit.)
  • PSA: 26.30000
  • LogP: 1.51570
  • Solubility: Not determined

ethyl 2-Methylenebutyrate Security Information

ethyl 2-Methylenebutyrate Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

ethyl 2-Methylenebutyrate Pricemore >>

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